Cas no 1119391-90-0 (6-(4-Fluorophenyl)-4-imino-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

6-(4-Fluorophenyl)-4-imino-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione structure
1119391-90-0 structure
Product Name:6-(4-Fluorophenyl)-4-imino-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
CAS No:1119391-90-0
MF:C18H12FN5O2
MW:349.318586349487
CID:5024737
Update Time:2026-02-28

6-(4-Fluorophenyl)-4-imino-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(4-FLUOROPHENYL)-4-IMINO-3-PHENYL-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
    • 6-(4-fluorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
    • 6-(4-Fluorophenyl)-4-imino-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
    • Inchi: 1S/C18H12FN5O2/c19-11-8-6-10(7-9-11)16-21-13-14(17(25)23-16)22-18(26)24(15(13)20)12-4-2-1-3-5-12/h1-9H,20H2,(H,21,23,25)
    • InChI Key: WPAMGIKDJINEJW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC2C(C(N1)=O)=NC(N(C1C=CC=CC=1)C=2N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 715
  • XLogP3: 1.7
  • Topological Polar Surface Area: 100
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